Cas no 2171660-68-5 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid)

2-(1-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a cyclobutyl ring and a methoxybutanamide side chain, offering steric and electronic modulation for peptide backbone modification. The Fmoc group ensures selective deprotection under mild basic conditions, facilitating solid-phase peptide synthesis (SPPS). The methoxy functionality enhances solubility in organic solvents, while the cyclobutyl-acetic acid moiety provides conformational constraints, improving peptide stability. This compound is particularly useful in medicinal chemistry for developing constrained peptides with tailored pharmacokinetic properties. Its high purity and compatibility with standard SPPS protocols make it a valuable building block for advanced peptide research.
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid structure
2171660-68-5 structure
Product Name:2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid
CAS No:2171660-68-5
MF:C27H32N2O6
MW:480.552787780762
CID:6053764
PubChem ID:165541250
Update Time:2025-07-23

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid
    • 2171660-68-5
    • EN300-1483491
    • 2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid
    • Inchi: 1S/C27H32N2O6/c1-34-14-11-23(25(32)28-17-27(12-6-13-27)15-24(30)31)29-26(33)35-16-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,22-23H,6,11-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
    • InChI Key: JFCUKDRNZCZSTG-UHFFFAOYSA-N
    • SMILES: OC(CC1(CNC(C(CCOC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

  • Exact Mass: 480.22603674g/mol
  • Monoisotopic Mass: 480.22603674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 732
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 114Ų

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1483491-1.0g
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid
2171660-68-5
1g
$0.0 2023-06-06
Enamine
EN300-1483491-50mg
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid
2171660-68-5
50mg
$2829.0 2023-09-28
Enamine
EN300-1483491-100mg
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid
2171660-68-5
100mg
$2963.0 2023-09-28
Enamine
EN300-1483491-250mg
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid
2171660-68-5
250mg
$3099.0 2023-09-28
Enamine
EN300-1483491-500mg
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid
2171660-68-5
500mg
$3233.0 2023-09-28
Enamine
EN300-1483491-1000mg
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid
2171660-68-5
1000mg
$3368.0 2023-09-28
Enamine
EN300-1483491-2500mg
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid
2171660-68-5
2500mg
$6602.0 2023-09-28
Enamine
EN300-1483491-5000mg
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid
2171660-68-5
5000mg
$9769.0 2023-09-28
Enamine
EN300-1483491-10000mg
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid
2171660-68-5
10000mg
$14487.0 2023-09-28

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid Related Literature

Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid

Research Brief on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid (CAS: 2171660-68-5)

In recent years, the compound 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid (CAS: 2171660-68-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including peptide synthesis, drug development, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclobutylacetic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity levels through novel synthetic routes, leveraging advanced techniques such as microwave-assisted synthesis and flow chemistry. These advancements are critical for the scalable production of peptides and peptidomimetics, which are increasingly important in the development of next-generation therapeutics.

One of the key findings from recent literature is the compound's role in facilitating the synthesis of complex peptide structures. Its ability to act as a protecting group for amino acids while maintaining stability under various reaction conditions has been particularly noteworthy. Additionally, the incorporation of the methoxybutanamido moiety has been shown to enhance the solubility and bioavailability of peptide-based drugs, addressing a common challenge in drug formulation.

Further investigations have explored the potential of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid in targeted drug delivery systems. Its structural compatibility with various linkers and conjugates has enabled researchers to design prodrugs and antibody-drug conjugates (ADCs) with improved efficacy and reduced off-target effects. These developments hold significant promise for the treatment of cancers and other diseases where precision medicine is paramount.

In conclusion, the ongoing research on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid underscores its importance as a multifunctional tool in chemical biology and pharmaceutical sciences. The compound's unique properties and adaptability make it a valuable asset in the synthesis of bioactive molecules and the development of innovative therapeutics. Future studies are expected to further elucidate its mechanisms and expand its applications in drug discovery and beyond.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.